Cas no 1044856-44-1 (2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 1044856-44-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4569464
• Update Time: 2025-06-08

2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-ethanol, 1-phenyl-
• 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol

• Inchi： 1S/C11H12N2O/c14-9-7-11-6-8-12-13(11)10-4-2-1-3-5-10/h1-6,8,14H,7,9H2
• InChI Key： SZQAPECSMHRYMF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CCO)=CC=N1

Additional information on 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol

Introduction to 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 1044856-44-1)

2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1044856-44-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyrazole core substituted with a phenyl group and an ethanol moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural motif of this compound positions it as a potential candidate for further exploration in medicinal chemistry, particularly in the design of molecules targeting neurological and inflammatory pathways.

The pyrazole ring is a well-documented pharmacophore in drug discovery, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the phenyl group in 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol enhances its lipophilicity, which can be advantageous for membrane permeability and binding affinity. Additionally, the hydroxyl group at the terminal position provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol against large databases of biological targets. Studies indicate that pyrazole derivatives exhibit promising activity in modulating enzymes involved in inflammation and pain signaling. For instance, modifications of the pyrazole scaffold have been shown to influence the activity of cyclooxygenase (COX) enzymes, which are key players in the prostaglandin pathway.

In the realm of medicinal chemistry, the synthesis of 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol has been optimized through various synthetic routes, including cross-coupling reactions and condensation processes. The introduction of the phenyl group via Suzuki-Miyaura coupling or Buchwald-Hartwig amination has been particularly effective in achieving high yields and purity. These synthetic strategies align with modern green chemistry principles, emphasizing atom economy and minimal waste generation.

Biological evaluation of 2-(1-phenyl-1H-pyrazol-5-yl)ethan-1-ol has revealed intriguing interactions with certain protein targets. Preliminary data suggest that this compound may exhibit inhibitory effects on kinases involved in cell proliferation and differentiation. Such activities are of great interest in oncology research, where kinase inhibitors form a significant class of therapeutic agents. The structural flexibility offered by the pyrazole and phenyl groups allows for fine-tuning of binding affinity and selectivity.

The ethanol moiety in 2-(1-phenyl-1H-pyrazol-5-ylenthanen)-1 ol contributes to hydrogen bonding capabilities, which can be exploited in designing molecules with enhanced solubility or improved pharmacokinetic profiles. This feature is particularly relevant in drug formulation, where solubility is a critical factor determining bioavailability. Furthermore, the compound’s ability to engage in multiple hydrogen bonding interactions may enhance its binding stability to biological targets.

Recent research has also highlighted the potential of 2-(1-ph enyl-lH-pyrazol -5 -yl)ethan-l ol as a building block for more complex molecular architectures. By incorporating additional functional groups or linking it to other pharmacophores, chemists can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of these derivatives against diverse biological assays.

The role of computational modeling in understanding the interactions between 2-(l -phen yl-l H -pyraz ol -5 -y l)eth an-l ol and biological targets cannot be overstated. Molecular docking studies have provided insights into how this compound binds to enzymes such as COX or kinases, revealing key interaction points including hydrogen bonds and hydrophobic contacts. These insights guide experimental efforts toward optimizing potency and selectivity.

In conclusion, 2-(l -phen yl-l H -pyraz ol -5 -y l)eth an-l ol (CAS No. 1044856 44 41 ) represents a promising scaffold for pharmaceutical development. Its unique structural features—combining a pyrazole core with a phenyl group and an ethanol moiety—make it a valuable asset for medicinal chemists seeking to design novel bioactive molecules. Ongoing research continues to explore its potential applications in treating neurological disorders, inflammatory conditions, and other diseases where modulating enzyme activity is beneficial.